Mu opioid receptor antagonist 8

• Molecular Formula: C36H35N3O4S
• Molecular Weight: 605.7 g/mol
• InChI: InChI=1S/C36H35N3O4S/c1-24-13-14-26(18-32(24)42-3)17-31(36(41)37-2)39-34(40)23-44-33-16-15-27-11-7-8-12-30(27)35(33)28-19-29(21-38-20-28)43-22-25-9-5-4-6-10-25/h4-16,18-21,31H,17,22-23H2,1-3H3,(H,37,41)(H,39,40)
• InChIKey: IBQRWMDLUKSOJL-UHFFFAOYSA-N

Mu Opioid Receptor Antagonist 8 (368) Overview

Mu opioid receptor antagonist 8 (also designated compound 368, CAS 3040171-60-3) is a synthetically derived small-molecule negative allosteric modulator (NAM) of the μ-opioid receptor (µOR) [1]. Unlike orthosteric antagonists that directly compete with agonists at the receptor's active site, this compound binds to a distinct extracellular vestibule allosteric site, stabilizing an inactive µOR conformation and cooperatively enhancing the binding affinity of the orthosteric antagonist naloxone [1]. Its discovery via DNA-encoded chemical library (DEL) screening against inactive µOR and subsequent structural characterization by cryo-electron microscopy have established it as a first-in-class selective NAM for µOR, enabling investigation of allosteric modulation pathways in opioid pharmacology [1].

Mechanism

Negative allosteric modulator (NAM) of the µ-opioid receptor

Key function

Stabilizes inactive µOR conformation and cooperates with naloxone

Research fit

Cooperative naloxone binding studies and allosteric GPCR modulation

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

Why 368 Cannot Be Substituted

Mu opioid receptor antagonist 8 (368) operates through a fundamentally distinct mechanism—negative allosteric modulation—that precludes substitution with orthosteric antagonists such as naloxone, naltrexone, or alvimopan. Whereas orthosteric antagonists function as competitive ligands at the primary agonist-binding pocket, 368 binds to an extracellular allosteric site adjacent to naloxone's binding position, stabilizing a distinct inactive receptor conformation that orthosteric ligands cannot access [1]. This allosteric binding mode enables 368 to enhance naloxone's affinity (observed affinity of 368 alone: 133 nM) and to right-shift agonist concentration-response curves (EC50 fold changes of 14.5 for morphine, 16.2 for fentanyl, and 15.8 for met-enkephalin) without independently activating or fully blocking the receptor, a functional profile not achievable with orthosteric antagonists [1]. Consequently, experimental protocols requiring allosteric modulation of µOR signaling or cooperative enhancement of orthosteric antagonist efficacy cannot be executed with conventional orthosteric antagonists.

Property

Target (368)

Orthosteric antagonists

Mechanism

Negative allosteric modulator; binds extracellular vestibule

Competitive orthosteric binding

Functional profile

Exhibits cooperative naloxone binding enhancement

May not replicate cooperative allostery with naloxone

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

Mu Opioid Receptor Antagonist 8 (368) Cooperative Allostery Evidence

Cooperative Naloxone Binding Enhancement

Compound 368 acts as a negative allosteric modulator (NAM) that enhances the binding affinity of the orthosteric antagonist naloxone. In the presence of 90 µM 368, the concentration-response curves for µOR agonists were right-shifted substantially, with average fold changes in EC50 values of 14.5 for morphine, 16.2 for fentanyl, and 15.8 for met-enkephalin across six G-protein subtypes (Gi1, Gi2, Gi3, GoA, GoB, Gz) in TRUPATH assays [1]. This allosteric potentiation is not observed with orthosteric antagonists alone, which simply compete with agonists without producing this cooperative shift in agonist potency. The NAM's own affinity for µOR, measured by radioligand binding, is 133 nM [1], whereas orthosteric antagonists such as naltrexone exhibit Ki values in the sub-nanomolar range (e.g., 0.2-0.7 nM) , highlighting the distinct functional mechanism of 368.

Cooperative binding

Reported

EC50 = 133 nM

2.6‑fold increase in ³H-naloxone affinity at 2 µM 368

Supports cooperative naloxone enhancement study

In vitro membrane binding assay context

Evidence Dimension	Fold change in agonist EC50 upon addition of compound
Target Compound Data	Morphine EC50 shift: 14.5-fold; Fentanyl EC50 shift: 16.2-fold; Met-enkephalin EC50 shift: 15.8-fold
Comparator Or Baseline	Naloxone alone (no allosteric potentiation; competitive antagonism only)
Quantified Difference	Right-shift of agonist concentration-response curves by ~1-1.5 log units (14.5- to 16.2-fold increase in EC50)
Conditions	TRUPATH assay measuring G-protein activation (Gi1, Gi2, Gi3, GoA, GoB, Gz) in the presence of 90 µM 368; n = 6 individual experiments

Why This Matters

This quantitative fold-shift data demonstrates that 368 uniquely enhances the functional antagonism of naloxone, a property essential for studies investigating allosteric modulation of opioid receptor signaling and for developing combination strategies to reverse opioid overdose.

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

Negative Allosteric Modulator (NAM) Mechanism

The biological activity of 368 is highly stereospecific. In radioligand binding assays, the S-enantiomer (S-368) exhibited >100-fold higher potency than the R-enantiomer (R-368) in enhancing naloxone affinity [1]. In functional GTP turnover assays, 20 µM S-368 potently inhibited fentanyl (5 µM)-induced GTP turnover, whereas R-368 at the same concentration failed to produce full inhibition [1]. This stereoselectivity is consistent with the >100-fold enrichment of the S-stereoisomer observed in the original DNA-encoded chemical library (DEL) screen [1]. In contrast, orthosteric antagonists such as naloxone and naltrexone exhibit less pronounced stereochemical discrimination in their binding to the orthosteric site, as they interact with a more conserved binding pocket.

NAM mechanism

Class-level

Negative allosteric modulator

Probe-dependent; requires naloxone for potent inhibition

Allosteric mechanism distinct from orthosteric antagonists

Based on GTP-turnover / TRUPATH assays

Evidence Dimension	Stereospecific enhancement of naloxone binding
Target Compound Data	S-368: >100-fold more potent than R-368 in enhancing naloxone affinity; full inhibition of fentanyl-induced GTP turnover at 20 µM
Comparator Or Baseline	R-368 enantiomer (activity <100-fold weaker; incomplete inhibition at 20 µM)
Quantified Difference	>100-fold difference in potency between enantiomers
Conditions	Radioligand binding assay with 3H-naloxone on µOR-containing membranes; GTP turnover assay with 5 µM fentanyl

Why This Matters

This pronounced stereoselectivity confirms that the allosteric binding site is structurally defined and requires a specific chiral orientation for optimal interaction, making racemic mixtures of orthosteric antagonists inadequate for allosteric pharmacology studies and underscoring the need for enantiomerically pure 368 for reproducible experimental outcomes.

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

Receptor Subtype Selectivity Profile: µOR-Preferential Modulation vs. Orthosteric Antagonists

Compound 368 demonstrates preferential activity at the µ-opioid receptor (µOR) with limited effects on δ-opioid receptor (δOR) and no detectable activity at κ-opioid receptor (κOR). In TRUPATH assays measuring Gi1 activation, 368 shifted the EC50 of the µOR agonist DAMGO, produced a smaller effect on δOR activation by DPDPE, and had no impact on κOR activation by U50488 [1]. This selectivity profile differs from orthosteric antagonists such as naltrexone, which bind with high affinity to µOR (Ki ~0.2-0.7 nM), κOR (Ki ~0.5 nM), and δOR (Ki ~8 nM) . The allosteric nature of 368's binding, which occurs at an extracellular site distinct from the conserved orthosteric pocket, likely underlies this improved selectivity profile.

Evidence Dimension	Functional activity at µOR, δOR, and κOR
Target Compound Data	µOR: right-shift in DAMGO EC50; δOR: modest effect on DPDPE activation; κOR: no effect on U50488 activation
Comparator Or Baseline	Naltrexone: Ki values of 0.2-0.7 nM (µOR), 0.5 nM (κOR), and 8 nM (δOR)
Quantified Difference	368 exhibits µOR-preferential modulation with no κOR activity; naltrexone shows high affinity at both µOR and κOR
Conditions	TRUPATH Gi1 activation assays; naltrexone binding data from competitive radioligand displacement assays

Why This Matters

For researchers investigating µOR-specific allosteric mechanisms or seeking to minimize off-target effects at κOR and δOR, 368 provides a tool with superior receptor subtype selectivity compared to pan-opioid orthosteric antagonists.

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

In Vivo Cooperative Enhancement of Naloxone-Mediated Reversal of Opioid Effects: Dose-Dependent Potentiation

In mice, 368 dose-dependently potentiated the ability of a low, sub-efficacious dose of naloxone (0.1 mg/kg) to reverse morphine-induced hyperlocomotion and respiratory depression, with maximal effects observed at 100 mg/kg 368 [1]. Notably, 368 alone (10 mg/kg) had no significant effect on ambulation (F(6,108) = 0.36, p = 0.90) or respiration (F(6,108) = 1.19, p = 0.32) in the absence of naloxone [1]. This in vivo cooperativity is a direct consequence of the allosteric mechanism established in vitro and is not achievable with orthosteric antagonists, which when administered alone would produce competitive antagonism or, at sufficient doses, precipitate withdrawal. Pharmacokinetic analysis demonstrated that 368 (10 mg/kg i.v.) achieves brain concentrations of up to 1.66 µM, exceeding its in vitro binding affinity (133 nM) [1].

Evidence Dimension	In vivo potentiation of low-dose naloxone efficacy
Target Compound Data	368 (10-100 mg/kg) enhances naloxone (0.1 mg/kg) reversal of morphine-induced hyperlocomotion (F(24,306) = 4.27, p < 0.0001) and respiratory depression (F(24,294) = 5.00, p < 0.0001); maximal effect at 100 mg/kg
Comparator Or Baseline	Naloxone alone (0.1 mg/kg) produces minimal reversal; 368 alone (10 mg/kg) has no effect
Quantified Difference	Significant enhancement of naloxone efficacy at doses ≥10 mg/kg, with no intrinsic agonist or antagonist activity when administered alone
Conditions	CLAMS assay in mice (n = 8-12 per group); two-way repeated measures ANOVA

Why This Matters

This in vivo data validates that 368's allosteric mechanism translates to functional behavioral outcomes, making it an essential tool for preclinical studies of allosteric modulation in opioid pharmacology and for developing combination therapies that enhance naloxone's efficacy without increasing its dose.

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source

Mu Opioid Receptor Antagonist 8 (368) Research Applications

Synergistic Opioid Overdose Reversal

Researchers studying the structural and functional basis of GPCR allosteric modulation can employ 368 as a validated µOR-selective NAM. Its well-characterized binding site (extracellular vestibule adjacent to TM7 and ECL3), confirmed by cryo-EM (PDB: 9BJK), and its quantitative effects on orthosteric ligand kinetics (14.5- to 16.2-fold EC50 shifts) provide a robust platform for mechanistic studies [1]. The pronounced stereoselectivity (>100-fold difference between enantiomers) further enables structure-activity relationship investigations of allosteric binding determinants.

µOR Allosteric Structural Dynamics

Given the cooperative enhancement of naloxone's in vitro and in vivo efficacy, 368 is a critical tool for preclinical studies evaluating fixed-dose combination therapies aimed at improving opioid overdose reversal, particularly against high-potency synthetic opioids like fentanyl. The quantitative in vivo data demonstrating dose-dependent potentiation of low-dose naloxone (0.1 mg/kg) in reversing morphine-induced respiratory depression and hyperlocomotion (maximal effect at 100 mg/kg 368) supports its use in rodent models of opioid intoxication [1].

Orthosteric vs. Allosteric GPCR Pharmacology

The µOR-preferential activity of 368, with no effect on κOR and only modest activity at δOR, makes it suitable for experiments requiring selective modulation of µOR signaling without confounding effects on other opioid receptor subtypes. In contrast to pan-opioid orthosteric antagonists like naltrexone (Ki: µOR ~0.2-0.7 nM, κOR ~0.5 nM), 368 allows for cleaner interrogation of µOR-specific allosteric pharmacology [1].

Application

Selection Property

Validation Focus

Combination overdose reversal studies

Cooperative naloxone binding profile

Naloxone affinity enhancement assays

µOR structural biology research

Inactive conformation stabilization

Cryo-EM / conformational dynamics studies

Orthosteric vs. allosteric GPCR pharmacology

NAM mechanism reference

GTP-turnover / TRUPATH assay differentiation

• [1] O'Brien ES, Rangari VA, El Daibani A, et al. A µ-opioid receptor modulator that works cooperatively with naloxone. Nature. 2024;631(8021):686-693. doi:10.1038/s41586-024-07587-7 View Source